Cas no 2228337-14-0 (1-amino-5-(1H-pyrazol-1-yl)pentan-3-one)

• Product Name: 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one
• CAS No: 2228337-14-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6373816
• PubChem ID: 165866375
• Update Time: 2025-11-01

1-amino-5-(1H-pyrazol-1-yl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one
• EN300-1729648
• 2228337-14-0

• Inchi： 1S/C8H13N3O/c9-4-2-8(12)3-7-11-6-1-5-10-11/h1,5-6H,2-4,7,9H2
• InChI Key： NNIQDIDOZXWAPZ-UHFFFAOYSA-N
• SMILES： O=C(CCN)CCN1C=CC=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one

Comprehensive Overview of 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one (CAS No. 2228337-14-0): Properties, Applications, and Research Insights

1-amino-5-(1H-pyrazol-1-yl)pentan-3-one (CAS No. 2228337-14-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a pentan-3-one backbone functionalized with an amino group and a 1H-pyrazol-1-yl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a scaffold for drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one has surged, driven by trends in precision medicine and sustainable agriculture. A 2023 study highlighted its role in developing next-generation kinase inhibitors, addressing common search queries such as "pyrazole derivatives in cancer therapy" and "nitrogen-containing bioactive compounds." Its balanced lipophilicity and hydrogen-bonding capacity also make it valuable for optimizing drug bioavailability—a hot topic in pharmaceutical forums.

The synthesis of CAS No. 2228337-14-0 typically involves multistep organic reactions, including N-alkylation of pyrazole and reductive amination. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, a process frequently searched as "how to validate novel organic compounds." Notably, its thermal stability (up to 200°C) and solubility in polar aprotic solvents enhance its utility in industrial applications.

From an SEO perspective, terms like "buy 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one" and "CAS 2228337-14-0 suppliers" reflect commercial interest, while academic searches focus on "pyrazole-ketone hybrid applications". Environmental considerations are also rising, with studies exploring its biodegradation pathways—aligning with the green chemistry movement. This dual appeal positions the compound as a subject of both industrial procurement and fundamental research.

Future directions for 1-amino-5-(1H-pyrazol-1-yl)pentan-3-one include its integration into combinatorial chemistry libraries and catalysis systems. As patent filings increase (notably in WO2022155432A1 for crop protection agents), its relevance to AI-driven molecular design tools grows—addressing trending questions like "machine learning in compound optimization." Rigorous toxicological profiling remains ongoing to ensure compliance with global regulatory standards.